2,2-Difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one

• Molecular Formula: C8H4F3NO3
• Molecular Weight: 219.12 g/mol
• IUPAC Name: 2,2-difluoro-1-(5-fluoro-2-nitrophenyl)ethanone
• InChI: InChI=1S/C8H4F3NO3/c9-4-1-2-6(12(14)15)5(3-4)7(13)8(10)11/h1-3,8H
• InChI Key: TVKNSMKDYHHECA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)C(F)F)[N+](=O)[O-]

Description

2,2-Difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one is a fluorinated aromatic ketone featuring a difluoroacetyl group (-CF₂CO-) attached to a 5-fluoro-2-nitrophenyl ring. The difluoro moiety enhances electronegativity and metabolic stability, while the nitro and fluoro substituents on the phenyl ring contribute to electron-withdrawing effects and steric hindrance.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 5-fluoro-2-nitrobenzaldehyde with difluoromethyl ketone under specific conditions to yield the desired product . The reaction conditions often include the use of a suitable solvent, such as dichloromethane, and a catalyst to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group, significantly altering the compound’s properties.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group yields 2,2-Difluoro-1-(5-fluoro-2-aminophenyl)ethan-1-one, while oxidation can produce 2,2-Difluoro-1-(5-fluoro-2-nitrophenyl)acetic acid.

Scientific Research Applications

2,2-Difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a precursor in the synthesis of drugs targeting specific diseases.

Industry: It is used in the production of specialty chemicals and materials with unique properties due to the presence of fluorine atoms.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms enhances the compound’s ability to form strong bonds with biological molecules, potentially inhibiting or modifying their function. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Differences

Key analogs are compared based on substituent variations, molecular weight, and physicochemical properties.

Table 1: Comparison of Structural Analogs

Compound Name	Substituents (Aryl/Other)	Molecular Weight	Physical State	Yield (%)	Key Properties/Applications	References
2,2-Difluoro-1-(4-nitrophenyl)ethan-1-one	4-Nitrophenyl	215.13	Brown oil	85	High reactivity in nucleophilic additions
1-(3-Chlorophenyl)-2,2-difluoroethan-1-one	3-Chlorophenyl	190.58	Colorless oil	89	Intermediate for agrochemicals
2,2-Difluoro-1-(thiophen-2-yl)ethan-1-one	Thiophen-2-yl	162.16	Yellow oil	97	Used in heterocyclic synthesis
2-(5-Fluoro-2-nitrophenyl)-1-(p-tolyl)ethan-1-one	5-Fluoro-2-nitrophenyl, p-tolyl	287.27	Yellow solid	90	Precursor for fluorinated dyes
2,2-Difluoro-1-(4-(4-nitrophenyl)thiophen-2-yl)ethan-1-one	4-Nitrophenyl-thiophene	326.29	Yellow oil	36	Fluorescent probe development
1-(2-Ethoxy-5-fluorophenyl)ethan-1-one	2-Ethoxy-5-fluorophenyl	182.19	Liquid	N/A	Solubility enhancer in formulations

Key Findings from Comparative Studies

Electronic Effects

• Nitro Group Position : The target compound’s 2-nitro group (ortho to the ketone) induces stronger electron-withdrawing effects compared to the para-nitro analog (5o, 215.13 g/mol), influencing reactivity in electrophilic substitutions .
• Fluorine Substitution: The 5-fluoro substituent in the target compound enhances polarity and metabolic stability relative to non-fluorinated analogs like 1-(3-chlorophenyl)-2,2-difluoroethan-1-one (190.58 g/mol) .

Biological Activity

2,2-Difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one, also known by its CAS number 2060053-94-1, is a fluorinated organic compound that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C₈H₄F₂N₃O₃
• Molecular Weight : 219.12 g/mol
• Melting Point : 53-54 °C
• Purity : ≥95%

These properties indicate that the compound is a stable solid at room temperature and may exhibit unique interactions due to the presence of fluorine and nitro groups.

Anticancer Properties

Research has indicated that compounds containing fluorinated phenyl groups often exhibit significant anticancer activity. For instance, studies have shown that similar structures can induce apoptosis in various cancer cell lines. The presence of the nitro group is critical in enhancing the cytotoxic effects against cancer cells.

Cell Line	IC₅₀ (µM)	Reference
MCF7 (Breast Cancer)	13.73 ± 2.32
A549 (Lung Cancer)	6.6 ± 0.6
HepG2 (Liver Cancer)	0.56 ± 0.01

The compound's mechanism appears to involve the induction of oxidative stress and disruption of cellular signaling pathways that lead to cancer cell proliferation.

Neuroprotective Effects

In animal models, compounds with similar structural motifs have demonstrated neuroprotective effects. For instance, they have been shown to mitigate neurodegeneration in models of Alzheimer’s disease by inhibiting amyloid-beta aggregation and promoting neuronal survival.

Enzyme Inhibition

Fluorinated compounds are known to interact with various enzymes, potentially serving as inhibitors or modulators. The specific interactions of 2,2-Difluoro-1-(5-fluoro-2-nitrophenyl)ethan-1-one with enzymes such as acetylcholinesterase and butyrylcholinesterase are areas of ongoing research, as these interactions could inform its use in treating neurodegenerative diseases.

Case Studies

Recent studies have highlighted the efficacy of similar compounds in clinical settings:

• Study on Hepatocellular Carcinoma : A study demonstrated that a related compound exhibited an IC₅₀ value significantly lower than traditional chemotherapeutics like Doxorubicin, indicating superior efficacy in targeting liver cancer cells .
• Neurodegeneration Model : In rat models subjected to NMDA-induced lesions, treatment with a structurally analogous compound resulted in reduced neurodegeneration and improved cognitive function .